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Compound of Interest

Compound Name: 2-(Hexyloxy)aniline

Cat. No.: B1317180 Get Quote

Technical Support Center: 2-(hexyloxy)aniline
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of 2-(hexyloxy)aniline.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(hexyloxy)aniline?

A1: 2-(hexyloxy)aniline is a combustible liquid that is toxic if swallowed, inhaled, or in contact

with skin.[1][2] It can cause serious eye damage and may lead to an allergic skin reaction.[2]

Furthermore, it is suspected of causing genetic defects and cancer, and it is known to cause

damage to organs, specifically the blood, through prolonged or repeated exposure.[3] It is also

very toxic to aquatic life with long-lasting effects.[4]

Q2: What immediate actions should I take in case of accidental exposure?

A2: In case of any exposure, immediately call a poison center or doctor.[2]

After inhalation: Move the exposed individual to fresh air and keep them in a comfortable

position for breathing. If breathing is difficult, administer oxygen.[2]

After skin contact: Immediately remove all contaminated clothing. Gently wash the affected

skin with plenty of soap and water for at least 30 minutes.[2]
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After eye contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses if it is easy to do so and continue rinsing.[2]

If swallowed: Rinse the mouth with water and seek immediate medical attention.[1][5]

Q3: What personal protective equipment (PPE) is required when handling 2-
(hexyloxy)aniline?

A3: When handling 2-(hexyloxy)aniline, it is mandatory to wear protective gloves, protective

clothing, eye protection, and face protection.[1][4][3] In situations with inadequate ventilation, a

suitable respirator must be used.[2]

Q4: How should I properly store 2-(hexyloxy)aniline?

A4: Store 2-(hexyloxy)aniline in a tightly closed container in a dry and well-ventilated place.[1]

The storage area should be locked up or accessible only to qualified or authorized personnel.

[3] It is sensitive to light and moisture, so it should be handled under an inert gas and protected

from light.[4][3] Keep it away from heat, sparks, open flames, and hot surfaces.[4]

Q5: What should I do in the event of a spill?

A5: In case of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Evacuate personnel to a safe area.[1] Wear appropriate personal protective equipment,

including respiratory protection.[1] Prevent the spill from entering drains.[1][4] Contain the spill

using an inert absorbent material and transfer it to a suitable, closed container for disposal.[4]

[2]

Troubleshooting Guides
Problem: I notice a skin rash after handling 2-(hexyloxy)aniline.

Cause: This could be an allergic skin reaction, as 2-(hexyloxy)aniline is a known skin

sensitizer.[1][4]

Solution:

Immediately wash the affected area with soap and water.
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Remove any clothing that may have come into contact with the chemical.

Seek medical advice.[3]

Review your handling procedures and PPE to ensure full compliance and prevent future

exposure. Contaminated work clothing should not be allowed out of the workplace.[1][4]

Problem: The material has changed color or appearance in storage.

Cause: This could indicate degradation of the product, possibly due to exposure to light or

air. 2-(hexyloxy)aniline is light-sensitive.[4]

Solution:

Do not use the material if you suspect it has degraded.

Dispose of the material according to your institution's hazardous waste disposal

procedures.

Ensure that future storage is in a tightly sealed, light-resistant container, under an inert

atmosphere if possible, and in a designated, well-ventilated storage area.[4][3]

Quantitative Data Summary
Property Value Source

Flash Point 94 °C / 201.2 °F [5]

Melting Point -42 °C / -43.6 °F [5]

Boiling Point 208 °C / 406.4 °F [5]

Specific Gravity 0.888 g/cm³ [5]

Vapor Pressure 23 hPa @ 20 °C [5]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling 2-(hexyloxy)aniline
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Preparation:

Ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably a chemical fume hood.[4][3]

Assemble all necessary PPE: chemical-resistant gloves (e.g., nitrile), a lab coat, and

chemical splash goggles with a face shield.

Have an emergency eyewash station and safety shower readily accessible.

Handling:

Dispense the required amount of 2-(hexyloxy)aniline carefully to avoid splashing or

creating aerosols.

Keep the container tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1][4]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1][4]

Clean the work area and any contaminated equipment.

Dispose of any waste in a properly labeled hazardous waste container.

Protocol 2: Spill Response Procedure

Immediate Actions:

Alert others in the immediate area.

Evacuate the area if the spill is large or in a poorly ventilated space.

Remove all ignition sources.[1]
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Containment and Cleanup:

Wear appropriate PPE, including respiratory protection.[1]

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth). Do not

use combustible materials like paper towels.

Carefully collect the absorbed material into a labeled, sealable container for hazardous

waste.

Decontamination:

Clean the spill area with a suitable solvent (follow your institution's guidelines), and then

wash with soap and water.

Properly dispose of all contaminated materials, including cleaning supplies and PPE.
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Caption: Workflow for responding to a 2-(hexyloxy)aniline spill.
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Handling 2-(hexyloxy)aniline

Have you read the SDS?
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Caption: Decision tree for the safe handling of 2-(hexyloxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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